Cas no 921468-90-8 (5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
- 5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
- 921468-90-8
- 5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
- AKOS024626794
- F2094-0500
-
- Inchi: 1S/C15H21N3O4/c1-5-21-8-7-18-14(19)11-12(22-6-2)10(3)9-16-13(11)17(4)15(18)20/h9H,5-8H2,1-4H3
- InChI Key: HPJHEPAGWJSHLV-UHFFFAOYSA-N
- SMILES: C1(=O)N(CCOCC)C(=O)C2=C(OCC)C(C)=CN=C2N1C
Computed Properties
- Exact Mass: 307.15320616g/mol
- Monoisotopic Mass: 307.15320616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72Ų
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2094-0500-2μmol |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2094-0500-5μmol |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2094-0500-10μmol |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2094-0500-20μmol |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2094-0500-1mg |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2094-0500-2mg |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2094-0500-3mg |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2094-0500-4mg |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2094-0500-5mg |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2094-0500-10mg |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
921468-90-8 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
Research Brief on 5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS: 921468-90-8)
The compound 5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS: 921468-90-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.
Recent studies have highlighted the unique structural features of this pyridopyrimidine derivative, which contribute to its bioactivity. The presence of ethoxy and methyl substituents at specific positions on the pyridopyrimidine core has been shown to enhance its binding affinity to certain biological targets. Computational docking studies suggest that this compound may interact with key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.
In vitro studies have demonstrated that 5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the micromolar range. This finding is particularly significant given the ongoing search for novel COX-2 inhibitors with improved safety profiles compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).
Pharmacokinetic evaluations in animal models have revealed favorable absorption and distribution characteristics for this compound. The ethoxyethyl side chain appears to contribute to enhanced membrane permeability, while the pyridopyrimidine core provides metabolic stability. These properties suggest potential for oral bioavailability, a crucial factor in drug development.
Structure-activity relationship (SAR) studies have identified several analogs with improved potency, providing valuable insights for further optimization. Researchers have noted that modifications to the ethoxy groups can significantly alter the compound's selectivity profile, opening possibilities for targeted therapeutic applications.
Recent patent filings indicate growing commercial interest in this compound and its derivatives, particularly for applications in treating chronic inflammatory conditions and certain types of cancer. The CAS number 921468-90-8 has appeared in multiple patent applications filed by pharmaceutical companies in the past two years, suggesting active development in this area.
Ongoing research is exploring the compound's potential as a kinase inhibitor, with preliminary data showing activity against specific tyrosine kinases involved in cell proliferation pathways. This dual activity (COX-2 inhibition and kinase modulation) makes it an interesting candidate for multifactorial disease treatment strategies.
Future research directions include comprehensive toxicology studies, formulation development, and further mechanistic studies to elucidate its precise mode of action. The compound's relatively simple synthetic route and the availability of starting materials suggest potential for scalable production if clinical trials prove successful.
921468-90-8 (5-ethoxy-3-(2-ethoxyethyl)-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)